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Compound of Interest

Compound Name: Bis(cyanopropyl)dichlorosilane

Cat. No.: B091294 Get Quote

Technical Guide: Research-Grade
Bis(cyanopropyl)dichlorosilane
This technical guide provides an in-depth overview of research-grade

Bis(cyanopropyl)dichlorosilane, focusing on its commercial availability, purity, synthesis, and

applications, particularly for researchers, scientists, and drug development professionals.

Commercial Availability and Purity
Bis(cyanopropyl)dichlorosilane is a specialized chemical primarily used in the preparation of

highly polar stationary phases for chromatography. It is commercially available from a number

of chemical suppliers.

Table 1: Commercial Availability of Bis(cyanopropyl)dichlorosilane
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Supplier Product Name CAS Number Purity Notes

Gelest, Inc.

BIS(CYANOPRO

PYL)DICHLORO

SILANE

1071-17-6 95%[1]

A leading

supplier of

silanes and

silicones.

Alfa Chemistry

Bis(3-

Cyanopropyl)Dic

hlorosilane

1071-17-6 Not specified
Listed as a

catalog item.

CymitQuimica

BIS(CYANOPRO

PYL)DICHLORO

SILANE

1071-17-6 95%
European

supplier.

The typical purity for research-grade Bis(cyanopropyl)dichlorosilane is 95%[1]. Impurities

may include starting materials from the synthesis or byproducts of side reactions. For highly

sensitive applications, further purification may be necessary.

Synthesis of Bis(cyanopropyl)dichlorosilane
The primary method for synthesizing Bis(cyanopropyl)dichlorosilane is the hydrosilylation of

allyl cyanide with dichlorosilane. This reaction involves the addition of the silicon-hydrogen

bond of dichlorosilane across the carbon-carbon double bond of allyl cyanide.

Signaling Pathway of Synthesis
The synthesis reaction can be visualized as a direct addition reaction catalyzed by a platinum

complex.
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(e.g., Karstedt's catalyst)

Click to download full resolution via product page

Caption: Synthesis of Bis(cyanopropyl)dichlorosilane via hydrosilylation.

Experimental Protocol: Synthesis
The following is a representative experimental protocol for the synthesis of

Bis(cyanopropyl)dichlorosilane.

Materials:

Dichlorosilane (H₂SiCl₂)

Allyl cyanide (CH₂=CHCH₂CN)

Karstedt's catalyst (a platinum(0) complex)

Anhydrous toluene (solvent)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, a condenser, and an inert gas inlet is charged with dichlorosilane and anhydrous
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toluene under an inert atmosphere.

The solution is cooled in an ice bath.

A solution of allyl cyanide in anhydrous toluene is added dropwise to the stirred solution of

dichlorosilane. An excess of allyl cyanide is typically used.

A catalytic amount of Karstedt's catalyst is added to the reaction mixture.

The reaction mixture is allowed to slowly warm to room temperature and then heated to a

moderate temperature (e.g., 60-80 °C) for several hours to ensure the completion of the

reaction. The progress of the reaction can be monitored by techniques such as Gas

Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Upon completion, the solvent and any excess volatile reactants are removed under reduced

pressure.

Purification of Bis(cyanopropyl)dichlorosilane
The crude product obtained from the synthesis typically requires purification to remove the

catalyst, unreacted starting materials, and any byproducts. Fractional distillation under reduced

pressure is the most common method for purifying chlorosilanes.

Experimental Workflow for Purification
The purification process involves the separation of the desired product from impurities based

on differences in their boiling points.

Crude
Bis(cyanopropyl)dichlorosilane

Fractional Distillation
(Reduced Pressure)

Purified
Bis(cyanopropyl)dichlorosilane

Volatile Impurities &
Catalyst Residue

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b091294?utm_src=pdf-body
https://www.benchchem.com/product/b091294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Purification workflow for Bis(cyanopropyl)dichlorosilane.

Experimental Protocol: Purification
Apparatus:

A fractional distillation apparatus suitable for vacuum distillation.

Heating mantle and temperature controller.

Vacuum pump and pressure gauge.

Procedure:

The crude Bis(cyanopropyl)dichlorosilane is transferred to the distillation flask.

The system is carefully evacuated to the desired pressure.

The distillation flask is heated gently to initiate boiling.

The temperature of the vapor is monitored at the still head. Fractions are collected at

different temperature ranges.

The fraction corresponding to the boiling point of Bis(cyanopropyl)dichlorosilane is

collected as the purified product. The boiling point of Bis(cyanopropyl)dichlorosilane is

approximately 173-177 °C at 1 mmHg.

The purity of the collected fractions should be verified by analytical techniques such as GC-

MS or NMR.

Application in Gas Chromatography Stationary
Phase Preparation
Bis(cyanopropyl)dichlorosilane is a key precursor for the synthesis of cyanopropyl-

functionalized polysiloxane stationary phases used in gas chromatography. These stationary

phases are highly polar and are particularly effective for the separation of polar compounds,

such as fatty acid methyl esters (FAMEs).
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Logical Relationship in Stationary Phase Preparation
The preparation of a GC stationary phase involves the hydrolysis and subsequent

polymerization of Bis(cyanopropyl)dichlorosilane, often with other dichlorosilanes to achieve

the desired polarity and thermal stability.

Bis(cyanopropyl)dichlorosilane
(+ other dichlorosilanes)

Controlled Hydrolysis

Polycondensation

Cyanopropyl Polysiloxane Polymer

Coating on Capillary Column

GC Stationary Phase

Click to download full resolution via product page

Caption: Preparation of a cyanopropyl polysiloxane GC stationary phase.

Experimental Protocol: Stationary Phase Preparation
The following is a generalized protocol for the preparation of a cyanopropyl polysiloxane

stationary phase.
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Materials:

Purified Bis(cyanopropyl)dichlorosilane

Other dichlorosilane monomers (e.g., dimethyldichlorosilane for tuning polarity)

Deionized water

An appropriate organic solvent (e.g., toluene)

A capillary column for coating

Procedure:

A precise mixture of Bis(cyanopropyl)dichlorosilane and other dichlorosilane monomers is

dissolved in an anhydrous organic solvent under an inert atmosphere.

A controlled amount of water is slowly added to the solution to initiate hydrolysis of the

chloro-silane bonds, forming silanols.

The reaction mixture is stirred to promote polycondensation of the silanols, leading to the

formation of a polysiloxane polymer. The viscosity of the solution will increase as the polymer

chains grow.

The resulting polymer solution is then used to coat the inner surface of a fused silica

capillary column using dynamic or static coating methods.

After coating, the column is conditioned by heating it under a flow of inert gas to remove any

residual solvent and to cross-link and stabilize the stationary phase.

This guide provides a foundational understanding of the properties, synthesis, and applications

of research-grade Bis(cyanopropyl)dichlorosilane. Researchers should always refer to

safety data sheets and conduct their own risk assessments before handling this chemical. The

provided experimental protocols are illustrative and may require optimization based on specific

laboratory conditions and desired outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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